BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: N-Palmitoyl-L-
aspartate in Neuroscience Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Palmitoyl-L-aspartate

Cat. No.: B1678353

Disclaimer: N-Palmitoyl-L-aspartate is a research compound with limited currently published
applications in neuroscience. The information herein combines its one documented activity with
proposed investigational uses based on its chemical structure. The protocols provided are
established methodologies that can be adapted for its study.

Introduction

N-Palmitoyl-L-aspartate is a naturally occurring N-acyl amide, a class of lipid signaling
molecules that includes well-studied neuromodulators like Palmitoylethanolamide (PEA) and N-
arachidonoyl glycine (NAGIy). Structurally, it consists of a 16-carbon saturated fatty acid
(palmitic acid) linked via an amide bond to the amino acid L-aspartate. This unique structure
suggests potential interactions with multiple cellular signaling pathways.

Currently, its primary documented bioactivity is the inhibition of the Hedgehog (Hh) signaling
pathway. However, its structural similarity to other anti-inflammatory and neuromodulatory N-
acyl amides, combined with the presence of the L-aspartate moiety (related to the excitatory
neurotransmitter L-aspartate), makes it a compound of interest for broader neuroscience
research, particularly in the fields of neurodevelopment, neuroinflammation, and neuronal
signaling.

Data Presentation

Quantitative data for N-Palmitoyl-L-aspartate in neuroscience applications is not widely
available. The tables below summarize its known properties and provide context by comparing

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1678353?utm_src=pdf-interest
https://www.benchchem.com/product/b1678353?utm_src=pdf-body
https://www.benchchem.com/product/b1678353?utm_src=pdf-body
https://www.benchchem.com/product/b1678353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

it to related, well-characterized N-acyl amides.

Table 1: Physicochemical Properties and Known Biological Activity of N-Palmitoyl-L-aspartate

Property Value Reference

N-(1-oxohexadecyl)-L-aspartic
Formal Name

acid
CAS Number 1782-17-8
Molecular Formula C20H37NOs
Formula Weight 371.5 g/mol

DMF: 20 mg/mLDMSO: 15
Solubility (approx.) mg/mLEthanol: 25 mg/mLPBS
(pH 7.2): 2 mg/mL

Inhibits Hedgehog signaling

stimulated by Smoothened
Known Biological Activity agonist (SAG). Does not alter

cannabinoid receptor or FAAH

activity.

Table 2: Comparison with Structurally Related N-Acyl Amides (for Investigational Context)
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Common Acyl

Key

Primary

Compound Chai Headgroup Neuroscience Investigated
ain
Targets Effects
N-Palmitoyl-L- - ) Hedgehog Inhibition of Hh
Palmitic Acid L-Aspartate ] )
aspartate Pathway signaling
Anti-
Palmitoylethanol - ) ) )
] Palmitic Acid Ethanolamine PPAR-a, GPR55 inflammatory,
amide (PEA) )
analgesic[1][2]
Antinociceptive,
N-Arachidonoyl o ) ) anti-
] Arachidonic Acid  Glycine GPR18 )
glycine (NAGly) inflammatory|[3]

[4]

Application 1: Inhibition of Hedgehog Signaling

(Established Application)
Application Note

The Hedgehog (Hh) signaling pathway is crucial for embryonic development, particularly for

patterning the central nervous system. Its aberrant reactivation in adults is implicated in

neurodegenerative diseases and cancers, including medulloblastoma. N-Palmitoyl-L-

aspartate is reported to inhibit Hh signaling downstream of activation by Smoothened (SMO)

agonists, making it a useful tool for studying Hh pathway dynamics and for screening potential

therapeutic strategies targeting this pathway.

Signaling Pathway Diagram
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in 24-well plate

:

Culture for 24h
(until 80% confluent)

:
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N-Palmitoyl-L-aspartate
(or Vehicle) for 1h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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